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Compound of Interest

Compound Name: (2S)-Octane-2-thiol

Cat. No.: B15474319 Get Quote

Essential Safety and Handling Guide for (2S)-
Octane-2-thiol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of (2S)-Octane-2-thiol. Adherence to these guidelines is essential to ensure a safe

laboratory environment.

Quantitative Safety Data
While a specific Safety Data Sheet (SDS) for (2S)-Octane-2-thiol is not readily available, the

following data for the closely related compound 2-Octanethiol provides a strong basis for safe

handling procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15474319?utm_src=pdf-interest
https://www.benchchem.com/product/b15474319?utm_src=pdf-body
https://www.benchchem.com/product/b15474319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15474319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₈S PubChem[1]

Molecular Weight 146.30 g/mol PubChem[1]

Appearance Colorless liquid Fisher Scientific[2]

Odor Strong, unpleasant (Stench) Fisher Scientific[2]

Boiling Point 197 - 200 °C / 386.6 - 392 °F Fisher Scientific[2]

Melting Point -49 °C / -56.2 °F Fisher Scientific[2]

Flash Point
68 °C / 154.4 °F (Combustible

liquid)
Fisher Scientific[2]

Vapor Pressure
0.8 ± 0.3 mmHg at 25°C

(Predicted)
Cheméo[3]

Density 0.8327 g/cm³ Cheméo[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling (2S)-Octane-2-
thiol. The following PPE should be worn at all times.

Eye Protection: Chemical splash goggles are required. For tasks with a higher splash risk, a

face shield must be worn in conjunction with goggles.[4]

Hand Protection: Chemically resistant gloves are essential. Due to the nature of thiols, it is

recommended to double-glove with nitrile or neoprene gloves.[5] Always inspect gloves for

integrity before use.

Body Protection: A flame-retardant lab coat is required. For operations with a significant risk

of splashing, a chemically resistant apron should be worn over the lab coat.[4]

Respiratory Protection: All work with (2S)-Octane-2-thiol must be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[2] If engineering controls are not sufficient,

a NIOSH-approved respirator with an organic vapor cartridge is necessary.[2]
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Experimental Protocol for Safe Handling
The following step-by-step protocol outlines the safe handling of (2S)-Octane-2-thiol from

acquisition to disposal.

3.1. Pre-Handling Preparations

Information Review: Before beginning any work, thoroughly review the available safety data

for 2-Octanethiol and general handling procedures for thiols.[2][6]

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification.

PPE Inspection: Inspect all required PPE for damage or contamination. Don fresh,

appropriate PPE.

Spill Kit Accessibility: Confirm that a spill kit containing absorbent materials for flammable

liquids and appropriate neutralizing agents for thiols is readily accessible.

Emergency Equipment Check: Locate and verify the operational status of the nearest safety

shower and eyewash station.

3.2. Handling Procedures

Transportation: Transport (2S)-Octane-2-thiol in a secondary, shatterproof container to and

from the work area.

Dispensing: Conduct all dispensing and weighing operations within the certified chemical

fume hood. Use a grounded/bonded container and receiving equipment to prevent static

discharge.[1]

Heating: When heating is required, use a water bath, heating mantle, or another controlled

heating source. Avoid open flames.[6]

Reactions: Perform all reactions in appropriate glassware, ensuring it is free from cracks or

defects.
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Storage: Store (2S)-Octane-2-thiol in a tightly closed, properly labeled container in a cool,

dry, well-ventilated area away from heat, sparks, and open flames.[7] It should be stored

separately from oxidizing agents.[7]

3.3. Post-Handling Procedures

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with (2S)-Octane-2-thiol using a suitable decontaminating solution (e.g., a solution

of bleach followed by a thiosulfate quench, if appropriate for the materials).

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, as hazardous waste in accordance with local, state, and federal regulations.[8][9]

Do not pour down the drain.[8]

PPE Removal: Remove PPE in the designated area, avoiding cross-contamination. Wash

hands thoroughly with soap and water after removing gloves.

Emergency Procedures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[6]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Spill: Evacuate the area. Remove all sources of ignition.[6] Wearing appropriate PPE,

contain the spill using an inert absorbent material. Collect the absorbed material into a

sealed, labeled container for hazardous waste disposal. Ventilate the area.

Workflow Visualization
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The following diagram illustrates the key stages of the safe handling workflow for (2S)-Octane-
2-thiol.
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Caption: Workflow for the safe handling of (2S)-Octane-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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